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Compound Name: 4-Fluorobenzyl chloride

Cat. No.: B032592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluorobenzyl chloride (CAS No: 352-11-4) is a halogenated aromatic compound of

significant interest in the fields of medicinal chemistry and organic synthesis. Its utility as a

versatile building block stems from the presence of a reactive benzylic chloride moiety and a

fluorine atom, which can modulate the physicochemical and pharmacological properties of

target molecules. This technical guide provides an in-depth overview of two key physical

properties of 4-Fluorobenzyl chloride: its density and refractive index. Detailed experimental

protocols for their determination are also presented to ensure accurate and reproducible

measurements in a laboratory setting.

Core Physicochemical Data
The density and refractive index are fundamental physical constants that are critical for the

identification, quality control, and process development of chemical substances.

Property Value Temperature (°C) Wavelength (nm)

Density 1.207 g/mL[1][2][3][4] 25 N/A

Refractive Index 1.513[1][3][4] 20 589.3 (D-line)
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Experimental Protocols
Accurate determination of the density and refractive index of 4-Fluorobenzyl chloride requires

adherence to standardized laboratory procedures. The following sections detail the

methodologies for these measurements.

Density Determination by Pycnometry
Objective: To accurately measure the density of liquid 4-Fluorobenzyl chloride using a

pycnometer.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Pipettes

Cleaning solvents (e.g., acetone, distilled water)

Procedure:

Cleaning and Calibration:

Thoroughly clean the pycnometer with a suitable solvent (e.g., acetone) and then with

distilled water.

Dry the pycnometer completely in an oven and allow it to cool to ambient temperature in a

desiccator.

Accurately weigh the empty, dry pycnometer and record the mass as m₁.

Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and weigh it

again. Record this mass as m₂. The density of water at this temperature (ρ_water) is
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known.

The volume of the pycnometer (V) can be calculated as: V = (m₂ - m₁) / ρ_water

Sample Measurement:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with 4-Fluorobenzyl chloride.

Place the filled pycnometer in a constant temperature water bath set to the desired

temperature (25 °C) and allow it to equilibrate.

Ensure the liquid level is at the calibration mark, removing any excess with care.

Dry the exterior of the pycnometer and weigh it. Record this mass as m₃.

Calculation:

The mass of the 4-Fluorobenzyl chloride (m_sample) is m₃ - m₁.

The density of the 4-Fluorobenzyl chloride (ρ_sample) is calculated using the formula:

ρ_sample = (m₃ - m₁) / V

Refractive Index Measurement using an Abbe
Refractometer
Objective: To determine the refractive index of 4-Fluorobenzyl chloride using an Abbe

refractometer.

Apparatus:

Abbe refractometer

Sodium D-line light source (589.3 nm)

Constant temperature water bath circulator

Dropper or pipette
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Lens cleaning paper

Acetone or ethanol for cleaning

Procedure:

Instrument Setup and Calibration:

Turn on the refractometer and the sodium lamp light source.

Connect the refractometer prisms to a constant temperature water bath set to 20 °C and

allow the temperature to stabilize.

Calibrate the instrument using a standard liquid with a known refractive index at 20 °C

(e.g., distilled water).

Sample Application:

Open the prism assembly of the refractometer.

Using a clean dropper, place a few drops of 4-Fluorobenzyl chloride onto the surface of

the measuring prism.

Close the prism assembly firmly.

Measurement:

Look through the eyepiece and adjust the coarse and fine control knobs until the field of

view shows a distinct light and dark boundary.

If color fringes are observed, adjust the compensator dial until a sharp, achromatic

borderline is obtained.

Adjust the control knobs to bring the borderline into the center of the crosshairs in the

eyepiece.

Read the refractive index value from the instrument's scale.
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Cleaning:

After the measurement, open the prisms and clean the surfaces thoroughly with a soft

tissue or lens paper moistened with acetone or ethanol.

Logical Workflow: Synthesis of 4-Fluorobenzyl
Chloride
4-Fluorobenzyl chloride is a key intermediate in organic synthesis. A common synthetic route

involves the chlorination of 4-fluorobenzyl alcohol. The logical workflow for this process is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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